Cas no 901259-56-1 (2-{2-(3,4-dimethoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide)

• Product Name: 2-{2-(3,4-dimethoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide
• CAS No: 901259-56-1
• MF: C₂₃H₂₇N₃O₄S
• MW: 441.543184518814
• CID: 6127375
• PubChem ID: 20852044
• Update Time: 2025-11-01

2-{2-(3,4-dimethoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2-(3,4-dimethoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide
• 2-[[2-(3,4-dimethoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-yl]sulfanyl]-N-(2-methoxyethyl)acetamide
• 2-((2-(3,4-dimethoxyphenyl)-5-(p-tolyl)-1H-imidazol-4-yl)thio)-N-(2-methoxyethyl)acetamide
• 2-{[2-(3,4-DIMETHOXYPHENYL)-5-(4-METHYLPHENYL)-1H-IMIDAZOL-4-YL]SULFANYL}-N-(2-METHOXYETHYL)ACETAMIDE
• F3407-0972
• AKOS001789221
• VU0626260-1
• 901259-56-1

• Inchi： 1S/C23H27N3O4S/c1-15-5-7-16(8-6-15)21-23(31-14-20(27)24-11-12-28-2)26-22(25-21)17-9-10-18(29-3)19(13-17)30-4/h5-10,13H,11-12,14H2,1-4H3,(H,24,27)(H,25,26)
• InChI Key： RJFZYLXYDGUALM-UHFFFAOYSA-N
• SMILES： C(NCCOC)(=O)CSC1=C(C2=CC=C(C)C=C2)NC(C2=CC=C(OC)C(OC)=C2)=N1

Computed Properties

• Exact Mass: 441.17222752g/mol
• Monoisotopic Mass: 441.17222752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 10
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 111Ų

Additional information on 2-{2-(3,4-dimethoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide

Professional Introduction to Compound with CAS No. 901259-56-1 and Product Name: 2-{2-(3,4-dimethoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide

Compound with the CAS number 901259-56-1 and the product name 2-{2-(3,4-dimethoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in medicinal chemistry and drug development. The intricate arrangement of functional groups, including dimethoxyphenyl, methylphenyl, and imidazol-4-ylsulfanyl moieties, contributes to its unique chemical properties and biological activities.

The 3,4-dimethoxyphenyl group is a key structural feature that imparts specific electronic and steric properties to the molecule. This moiety has been extensively studied for its role in modulating various biological pathways, particularly in the context of central nervous system (CNS) disorders. Recent research has highlighted the potential of dimethoxyphenyl derivatives as scaffolds for developing novel therapeutic agents. Their ability to interact with multiple targets makes them attractive candidates for further exploration in drug discovery.

The presence of the 4-methylphenyl group further enhances the compound's pharmacological profile. This aromatic ring system is known for its ability to influence metabolic stability and bioavailability, making it a valuable component in designing orally active drugs. In particular, methylphenyl derivatives have shown promise in treating neurological and psychiatric disorders. The combination of dimethoxyphenyl and methylphenyl groups in this compound suggests a synergistic effect, potentially leading to enhanced therapeutic efficacy.

The core structure of the compound features an imidazol-4-ylsulfanyl group, which is a critical component responsible for its unique reactivity and biological activity. This group has been implicated in various pharmacological mechanisms, including enzyme inhibition and receptor binding. Studies have demonstrated that imidazole derivatives can exhibit significant effects on cellular processes, making them relevant in the development of anti-inflammatory, antimicrobial, and anticancer agents. The sulfur atom in the imidazol-4-ylsulfanyl moiety further contributes to the compound's chemical diversity, enabling diverse interactions with biological targets.

The amide functional group at the N-position, specifically N-(2-methoxyethyl)acetamide, plays a crucial role in modulating the compound's solubility and bioavailability. This moiety is commonly employed in drug design to improve pharmacokinetic properties. The presence of a methoxyethyl side chain provides additional flexibility to the molecule, allowing it to adopt multiple conformations that may enhance binding affinity to biological targets. This structural feature is particularly important in rational drug design, where optimizing molecular interactions is essential for achieving desired therapeutic outcomes.

Recent advancements in computational chemistry have enabled more precise modeling of molecular interactions, allowing researchers to predict the behavior of complex compounds like this one with greater accuracy. The integration of machine learning algorithms has further enhanced our ability to identify potential lead compounds based on their structural features. In this context, the compound with CAS No. 901259-56-1 represents an excellent candidate for further investigation due to its multifaceted structural attributes.

One of the most promising areas of research involving this compound is its potential application in treating neurological disorders. The combination of dimethoxyphenyl, methylphenyl, and imidazol-4-ylsulfanyl groups suggests that it may interact with receptors and enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's. Preliminary studies have indicated that derivatives of this class exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. These findings are particularly encouraging given the increasing prevalence of neurodegenerative disorders worldwide.

Another area of interest is the potential use of this compound as an anti-inflammatory agent. Inflammation plays a critical role in various chronic diseases, including cardiovascular disorders and autoimmune conditions. The structural features of this compound suggest that it may inhibit key inflammatory pathways by interacting with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Such interactions could lead to reduced production of pro-inflammatory cytokines and chemokines, thereby alleviating symptoms associated with inflammatory diseases.

The compound's amide group also opens up possibilities for further derivatization, allowing researchers to explore new analogues with enhanced pharmacological properties. By modifying the side chains attached to the nitrogen atom or introducing additional functional groups into the aromatic rings, scientists can fine-tune the molecule's activity profile. This flexibility is particularly valuable in drug development pipelines where optimizing potency, selectivity, and pharmacokinetics are paramount.

In conclusion,2-{2-(3,4-dimethoxyphenyl)-5-(4-methylphenyl)-1H-imidazol-4-ylsulfanyl}-N-(2-methoxyethyl)acetamide (CAS No. 901259-56-1) represents a significant advancement in pharmaceutical chemistry with diverse applications across multiple therapeutic areas. Its unique structural composition comprising dimethoxyphenyl, methylphenyl, and imidazol-4-ylsulfanyl moieties positions it as a promising candidate for further exploration in drug discovery efforts aimed at treating neurological disorders,inflammatory diseases, and other conditions characterized by complex pathophysiology.